Wafer-scale patterning of high-resolution quantum dot films with a thickness over 10 μm for improved color conversion†
Nanoscale Pub Date: 2023-10-16 DOI: 10.1039/D3NR04615J
Abstract
Quantum dots (QDs) are promising color conversion materials for efficient full-color micro light-emitting diode (micro-LED) displays owing to their high color purity and wide color gamut. However, achieving high-resolution QD patterns with enough thickness for efficient color conversion is challenging. Here, we demonstrate a facile and compatible approach by combining replicate molding, plasma etching and transfer printing to produce QD patterns with a sufficient thickness over ten micrometers in a wide range of resolutions. Our technique can remarkably simplify the preparation of QD inks and minimize optical damage to QD materials. The pixel resolution and thickness of QD patterns can be controlled by well-defining the microstructures of the molding template and the etching process. The transfer printing process allows QD patterns to be assembled sequentially onto a receiving substrate, which will further improve the original pixel resolution and avoid repetitive optical damage to QDs during the patterning process. Consequently, various QD patterns can be fabricated in this work, including perovskite quantum dot (PQD) patterns with a pixel resolution of up to 669 pixels per inch (ppi) and a maximum thickness of up to 19.74 μm, a wafer-scale high-resolution PQD pattern with sufficient thickness on a flexible substrate, and a dual-color pattern comprising green PQDs and red CdSe QDs. Furthermore, these fabricated QD films with a thickness of over 10 μm show improved color conversion when integrated onto a blue micro-LED, revealing the potential of our technique for full-color micro-LED displays.
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Journal Name：Nanoscale
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